Cas no 112752-02-0 (Methanesulfonic acid,trifluoro-, [1,1'-biphenyl]-4,4'-diyl ester (9CI))

Methanesulfonic acid,trifluoro-, [1,1'-biphenyl]-4,4'-diyl ester (9CI) Properties

Names and Identifiers

• Methanesulfonic acid,trifluoro-, [1,1'-biphenyl]-4,4'-diyl ester (9CI)
• [4-[4-(trifluoromethylsulfonyloxy)phenyl]phenyl] trifluoromethanesulfonate
• DTXSID70400215
• QOGGVQWGZDAVFU-UHFFFAOYSA-N
• 112752-02-0
• SCHEMBL1713465
• +Expand

• InChIKey： QOGGVQWGZDAVFU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H8F6O6S2/c15-13(16,17)27(21,22)25-11-5-1-9(2-6-11)10-3-7-12(8-4-10)26-28(23,24)14(18,19)20/h1-8H
• SMILES： FC(S(OC1C=CC(C2C=CC(OS(C(F)(F)F)(=O)=O)=CC=2)=CC=1)(=O)=O)(F)F

Computed Properties

• Exact Mass: 449.96664929g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 5
• Monoisotopic Mass: 449.96664929g/mol
• Heavy Atom Count: 28
• Complexity: 654
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 64-66 °C(lit.)
• Color/Form: solid
• Solubility: Not determined